N-(2-(4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• IUPAC Name: N-[2-[4-cyclopropyl-3-(furan-2-yl)-5-oxo-1,2,4-triazol-1-yl]ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• InChI: InChI=1S/C21H24N4O4S/c26-21-24(23-20(19-6-3-13-29-19)25(21)17-8-9-17)12-11-22-30(27,28)18-10-7-15-4-1-2-5-16(15)14-18/h3,6-7,10,13-14,17,22H,1-2,4-5,8-9,11-12H2
• InChI Key: NQCUAGMPBCPSNH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC(=C2)S(=O)(=O)NCCN3C(=O)N(C(=N3)C4=CC=CO4)C5CC5
• Molecular Formula: C21H24N4O4S
• Molecular Weight: 428.5 g/mol

Description

N-(2-(4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C21H24N4O4S and its molecular weight is 428.51. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Reactions

Catalyzed Reactions : Research demonstrates that benzyl sulfonamide/alcohol-tethered alkylidenecyclopropanes, which share structural motifs with the compound , undergo rhodium-catalyzed and substrate-controlled selective C-C bond activation. This method produces benzo[c]azepine/oxepines, dihydronaphthalen-1-amines, and conjugated dienes, showcasing a pathway for constructing complex organic structures (Kai Chen et al., 2016).

Synthetic Approaches : A synthetic approach to naphtho[1,2-b]furan and 4′-oxo-substituted spiro[cyclopropane-1,1′(4′H)-naphthalene] derivatives highlights the versatility of reactions involving naphthalene structures, relevant to understanding the synthetic potential of the compound in focus (Axelle Arrault et al., 2001).

Sulfur-Mediated Reactions : The sulfur-mediated electrophilic cyclization of aryl-tethered internal alkynes to produce 3-sulfenyl-1,2-dihydronaphthalenes and related products reveals a method for generating complex structures, which could be applicable to the chemical synthesis or modification of the given compound (Zhong Zhang et al., 2019).

Potential Pharmacological Activities

While the direct pharmacological applications of "N-(2-(4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide" were not identified in the available literature, research on similar sulfonamide compounds suggests potential areas of interest:

Sulfonamide Hybrids : The study of sulfonamide hybrids reveals a significant class of synthetic antimicrobials with a wide variety of biological activities. The hybridization of sulfonamides with various heterocyclic moieties leads to compounds with enhanced therapeutic potential (Shakila Ghomashi et al., 2022).